Cas no 2866353-14-0 (3-(2-methoxyethyl)azepane hydrochloride)

• Product Name: 3-(2-methoxyethyl)azepane hydrochloride
• CAS No: 2866353-14-0
• MF: C₉H₂₀ClNO
• MW: 193.714201927185
• CID: 6146452
• PubChem ID: 165898334
• Update Time: 2025-10-23

3-(2-methoxyethyl)azepane hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(2-methoxyethyl)azepane hydrochloride
• EN300-20867559
• 3-(2-methoxyethyl)azepane;hydrochloride
• 2866353-14-0

• Inchi： 1S/C9H19NO.ClH/c1-11-7-5-9-4-2-3-6-10-8-9;/h9-10H,2-8H2,1H3;1H
• InChI Key： DFOUUJKXCIUOMF-UHFFFAOYSA-N
• SMILES： Cl.O(C)CCC1CNCCCC1

Computed Properties

• Exact Mass: 193.1233420g/mol
• Monoisotopic Mass: 193.1233420g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 95.6
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų

Additional information on 3-(2-methoxyethyl)azepane hydrochloride

3-(2-Methoxyethyl)Azepane Hydrochloride: A Comprehensive Overview

The compound with CAS No 2866353-14-0, known as 3-(2-methoxyethyl)azepane hydrochloride, has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural properties and potential applications. This article provides an in-depth analysis of its chemical characteristics, synthesis methods, and recent advancements in its utilization across various industries.

3-(2-Methoxyethyl)azepane hydrochloride is a derivative of azepane, a seven-membered cyclic amine. The molecule incorporates a methoxyethyl group at the 3-position of the azepane ring, which introduces a hydrophilic moiety that enhances its solubility in polar solvents. This feature makes it particularly suitable for applications in drug delivery systems and as an intermediate in the synthesis of bioactive compounds. Recent studies have highlighted its role as a building block in the development of novel therapeutic agents targeting central nervous system disorders.

The synthesis of 3-(2-methoxyethyl)azepane hydrochloride involves a multi-step process that typically begins with the preparation of azepane via ring-closing reactions. The subsequent introduction of the methoxyethyl group is achieved through nucleophilic substitution or alkylation techniques. Researchers have recently explored greener synthetic methodologies, such as microwave-assisted synthesis and enzymatic catalysis, to improve yield and reduce environmental impact. These advancements underscore the compound's versatility and sustainability in modern chemical practices.

In terms of pharmacological applications, 3-(2-methoxyethyl)azepane hydrochloride has shown promise as a precursor for developing GABA receptor modulators. Its ability to influence neurotransmitter activity makes it a valuable tool in the study of neurological conditions such as epilepsy and anxiety disorders. Emerging studies have also investigated its potential as an anti-inflammatory agent, with preliminary results indicating significant reduction in inflammatory markers in preclinical models.

The structural integrity of 3-(2-methoxyethyl)azepane hydrochloride is further enhanced by its stereochemistry, which plays a crucial role in determining its biological activity. Recent computational studies have employed molecular docking techniques to elucidate the binding interactions between this compound and various protein targets. These insights have paved the way for rational drug design strategies aimed at optimizing its therapeutic potential.

From an industrial perspective, 3-(2-methoxyethyl)azepane hydrochloride is increasingly being adopted as an intermediate in the production of specialty chemicals and agrochemicals. Its compatibility with diverse reaction conditions allows for seamless integration into existing manufacturing processes. Moreover, its stability under varying pH conditions makes it ideal for use in pharmaceutical formulations requiring prolonged shelf life.

In conclusion, 3-(2-methoxyethyl)azepane hydrochloride stands out as a versatile compound with multifaceted applications across chemistry and pharmacology. Its unique structural attributes, coupled with recent innovations in synthesis and application, position it as a key player in advancing scientific research and industrial development. As ongoing studies continue to unravel its full potential, this compound is poised to make significant contributions to various fields for years to come.